Cas no 2138034-51-0 (1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138034-51-0
• MF: C₇H₇Cl₂NO₂S₂
• MW: 272.17197728157
• CID: 6587514
• PubChem ID: 165490398
• Update Time: 2025-07-19

1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• EN300-1142939
• 1-[(5-chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2138034-51-0

• Inchi： 1S/C7H7Cl2NO2S2/c8-6-5(10-4-13-6)3-7(1-2-7)14(9,11)12/h4H,1-3H2
• InChI Key： LITBEMFYJHMFMZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=C(SC=N2)Cl)CC1)(=O)=O

Computed Properties

• Exact Mass: 270.9295262g/mol
• Monoisotopic Mass: 270.9295262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride

Comprehensive Analysis of 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138034-51-0): Properties, Applications, and Industry Trends

The chemical compound 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138034-51-0) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This sulfonyl chloride derivative belongs to the thiazole family, a class of heterocyclic compounds known for their broad biological activities. Its molecular architecture combines a cyclopropane ring with a chlorothiazole moiety, creating a scaffold that has become increasingly valuable in modern drug discovery pipelines.

From a structural perspective, the presence of both sulfonyl chloride and chlorothiazole functional groups makes this compound particularly reactive and useful as a building block in organic synthesis. The cyclopropane ring introduces interesting steric and electronic effects that can influence the biological activity of final products. Researchers have explored its potential as a key intermediate in the development of novel antimicrobial agents and crop protection chemicals, aligning with current industry demands for more effective solutions against resistant pathogens and pests.

The synthesis of 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available thiazole derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while reducing environmental impact—a topic of growing importance in chemical manufacturing. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency for research applications.

In pharmaceutical applications, this compound has shown promise as a precursor for small molecule inhibitors targeting various disease pathways. Its structural features make it particularly interesting for developing kinase inhibitors and enzyme modulators, areas of intense research in oncology and metabolic disorders. The thiazole ring system is known to participate in important binding interactions with biological targets, while the sulfonyl chloride group provides a convenient handle for further chemical modifications.

The agrochemical industry has also shown interest in derivatives of 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride, particularly for developing new classes of pesticides and herbicides. With increasing regulatory pressure on traditional crop protection chemicals, researchers are exploring novel modes of action, and thiazole-containing compounds often demonstrate favorable pest control properties with potentially reduced environmental persistence.

From a safety and handling perspective, proper storage conditions for this compound typically recommend protection from moisture and maintenance at controlled temperatures. While not classified as highly hazardous, standard precautions for handling reactive organic compounds should always be followed in laboratory settings. Material Safety Data Sheets (MSDS) provide detailed guidance for researchers working with this material.

The market for specialized chemical intermediates like 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride has grown steadily, driven by increasing R&D investment in both pharmaceutical and agricultural sectors. Custom synthesis providers and fine chemical manufacturers have responded by improving production scalability and purity standards to meet researcher demands. Recent patent literature reveals growing intellectual property activity surrounding derivatives of this compound, indicating its perceived value in innovation pipelines.

Analytical challenges associated with this compound include its stability under various conditions and potential degradation pathways. Researchers have developed specialized analytical methods to monitor quality during storage and use. The development of robust quality control protocols has become particularly important as the compound gains wider adoption in screening libraries and combinatorial chemistry applications.

Future research directions for 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride may explore its incorporation into more complex molecular architectures, including bioconjugates and polymeric materials. The compound's versatility as a synthetic building block continues to inspire novel applications in materials science and medicinal chemistry. As computational chemistry tools advance, more precise predictions about structure-activity relationships for derivatives of this scaffold are becoming possible, potentially accelerating discovery timelines.

Environmental fate studies of related thiazole compounds suggest that proper waste management protocols should be established when working with this material. While not classified as a persistent organic pollutant, responsible disposal practices align with growing industry commitments to sustainable chemistry principles. Researchers are encouraged to consider green chemistry metrics when designing synthetic routes that incorporate this intermediate.

The global supply chain for 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride has become more robust in recent years, with multiple suppliers offering the material at various purity grades. Quality variations between sources can impact research outcomes, prompting increased emphasis on supplier qualification and analytical verification. Current pricing trends reflect the compound's position as a specialty intermediate with growing but still niche demand.

In conclusion, 1-(5-chloro-1,3-thiazol-4-yl)methylcyclopropane-1-sulfonyl chloride represents an important tool in modern chemical research, offering valuable synthetic versatility for drug discovery and agrochemical development. Its unique combination of structural features continues to inspire innovative applications across multiple scientific disciplines. As research into thiazole chemistry advances, this compound is likely to maintain its relevance as a key building block in the design of biologically active molecules.